Cas no 2055841-17-1 ((2-methyl-2H-indazol-5-yl)methanamine hemioxalate)

• Product Name: (2-methyl-2H-indazol-5-yl)methanamine hemioxalate
• CAS No: 2055841-17-1
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• MDL: MFCD30530435
• CID: 4634920
• PubChem ID: 127263336
• Update Time: 2025-06-11

(2-methyl-2H-indazol-5-yl)methanamine hemioxalate Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2H-indazol-5-yl)methanamine hemioxalate
• 2H-Indazole-5-methanamine, 2-methyl-, ethanedioate (2:1)
• bis(1-(2-methylindazol-5-yl)methanamine); oxalic acid
• CS-0053518
• (2-methylindazol-5-yl)methanamine;oxalic acid
• AKOS030627754
• SB10426
• (2-Methyl-2H-indazol-5-yl)methanaminehemioxalate
• P16418
• AS-53395
• 2055841-17-1

• MDL： MFCD30530435
• Inchi： 1S/C9H11N3.C2H2O4/c1-12-6-8-4-7(5-10)2-3-9(8)11-12;3-1(4)2(5)6/h2-4,6H,5,10H2,1H3;(H,3,4)(H,5,6)
• InChI Key： ASUNNFMNACGNSX-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.CN1C=C2C=C(CN)C=CC2=N1

Computed Properties

• Exact Mass: 412.18590327g/mol
• Monoisotopic Mass: 412.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Additional information on (2-methyl-2H-indazol-5-yl)methanamine hemioxalate

Recent Advances in the Study of (2-methyl-2H-indazol-5-yl)methanamine Hemioxalate (CAS: 2055841-17-1)

The compound (2-methyl-2H-indazol-5-yl)methanamine hemioxalate (CAS: 2055841-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. The hemioxalate salt form has been particularly noted for its improved solubility and stability, making it a viable candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of (2-methyl-2H-indazol-5-yl)methanamine hemioxalate. The study highlighted a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The compound's ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs), was also investigated, revealing its potential as a modulator in neurological disorders. These findings underscore the compound's versatility and its relevance in modern drug discovery pipelines.

Further research has delved into the pharmacokinetic and pharmacodynamic properties of (2-methyl-2H-indazol-5-yl)methanamine hemioxalate. A 2024 preclinical study demonstrated its favorable bioavailability and metabolic stability in rodent models, suggesting its suitability for oral administration. Additionally, the compound exhibited minimal off-target effects, a critical factor in reducing adverse reactions in potential therapeutic applications. These results position it as a promising candidate for further clinical evaluation, particularly in the treatment of central nervous system (CNS) disorders.

The therapeutic potential of (2-methyl-2H-indazol-5-yl)methanamine hemioxalate extends beyond neurology. Recent investigations have explored its efficacy in oncology, where it has shown inhibitory effects on certain cancer cell lines. Mechanistic studies suggest that the compound may interfere with key signaling pathways involved in cell proliferation and apoptosis. These findings, published in Cancer Research, highlight its potential as a multi-targeted agent in cancer therapy, warranting further exploration in combination therapies and personalized medicine approaches.

In conclusion, (2-methyl-2H-indazol-5-yl)methanamine hemioxalate (CAS: 2055841-17-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological profile, coupled with advancements in synthesis and formulation, positions it as a valuable compound for future drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, solidifying its role in addressing unmet medical needs.